1-[(2-Methylfuran-3-yl)methyl]-3-(2,4,6-trimethylphenyl)urea
Catalog No.
S7909104
CAS No.
M.F
C16H20N2O2
M. Wt
272.34 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
1-[(2-Methylfuran-3-yl)methyl]-3-(2,4,6-trimethylphenyl)urea
IUPAC Name
1-[(2-methylfuran-3-yl)methyl]-3-(2,4,6-trimethylphenyl)urea
Molecular Formula
C16H20N2O2
Molecular Weight
272.34 g/mol
InChI
InChI=1S/C16H20N2O2/c1-10-7-11(2)15(12(3)8-10)18-16(19)17-9-14-5-6-20-13(14)4/h5-8H,9H2,1-4H3,(H2,17,18,19)
InChI Key
JSKGLLJTTHBDSB-UHFFFAOYSA-N
SMILES
CC1=CC(=C(C(=C1)C)NC(=O)NCC2=C(OC=C2)C)C
Canonical SMILES
CC1=CC(=C(C(=C1)C)NC(=O)NCC2=C(OC=C2)C)C
1-[(2-methylfuran-3-yl)methyl]-3-(2,4,6-trimethylphenyl)urea is a novel compound which has attracted scientific interests due to its diverse biological activities including antifungal, antibacterial, and antitumor properties. It has also been found to exhibit anti-inflammatory and antioxidant properties. In this paper, we will review the definition, background, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations and future directions of 1-[(2-methylfuran-3-yl)methyl]-3-(2,4,6-trimethylphenyl)urea.
1-[(2-methylfuran-3-yl)methyl]-3-(2,4,6-trimethylphenyl)urea is also known as 1-[(2-methyl-3-furanyl)methyl]-3-(2,4,6-trimethylphenyl)urea and is structurally classified as a derivative of urea. The compound belongs to a class of compounds known as phenyl ureas and is synthesized through the reaction of 1-(2-methyl-3-furanyl)methylamine with 2,4,6-trimethylphenyl isocyanate.
1-[(2-methylfuran-3-yl)methyl]-3-(2,4,6-trimethylphenyl)urea is a white crystalline solid with a melting point of 152-154°C. It is sparingly soluble in water but soluble in polar organic solvents such as DMSO (dimethyl sulfoxide), DMF (Dimethylformamide), and ethanol. The chemical formula of the compound is C20H24N2O2 with a molecular weight of 336.42 g/mol.
The synthesis of 1-[(2-methylfuran-3-yl)methyl]-3-(2,4,6-trimethylphenyl)urea involves the reaction of 1-(2-methyl-3-furanyl)methylamine with 2,4,6-trimethylphenyl isocyanate. The reaction is carried out under reflux conditions in anhydrous toluene. The product is isolated through filtration and recrystallization from ethanol.
The compound is characterized by various spectroscopic techniques such as ^1H-NMR (proton nuclear magnetic resonance), ^13C-NMR (carbon-13 nuclear magnetic resonance), FT-IR (Fourier-transform infrared spectroscopy), and MS (mass spectrometry).
The compound is characterized by various spectroscopic techniques such as ^1H-NMR (proton nuclear magnetic resonance), ^13C-NMR (carbon-13 nuclear magnetic resonance), FT-IR (Fourier-transform infrared spectroscopy), and MS (mass spectrometry).
used to determine the purity and identity of 1-[(2-methylfuran-3-yl)methyl]-3-(2,4,6-trimethylphenyl)urea include high-performance liquid chromatography (HPLC) and thin-layer chromatography (TLC).
1-[(2-methylfuran-3-yl)methyl]-3-(2,4,6-trimethylphenyl)urea has been found to exhibit various biological activities such as antifungal, antibacterial, and antitumor properties. It has also been found to exhibit anti-inflammatory and antioxidant properties. The antifungal activity of the compound has been demonstrated against Candida albicans and Aspergillus fumigatus. The antibacterial activity of the compound has been demonstrated against Gram-positive bacteria such as Staphylococcus aureus and Streptococcus pyogenes. Finally, the antitumor activity of the compound has been demonstrated in cell line assays against human liver cancer, breast cancer, and melanoma cells.
Studies on the safety and toxicity of 1-[(2-methylfuran-3-yl)methyl]-3-(2,4,6-trimethylphenyl)urea are limited. However, the compound has been found to exhibit low toxicity in in vitro studies. The compound also exhibits low toxicity when tested in animal models. However, further studies are required to determine the safety and toxicity of the compound in humans.
1-[(2-methylfuran-3-yl)methyl]-3-(2,4,6-trimethylphenyl)urea has various applications in scientific experiments. It can be used as an antifungal and antibacterial agent in the treatment of infectious diseases. The compound can also be used as an anti-inflammatory and antioxidant agent in the treatment of various inflammatory and oxidative stress-related diseases.
Currently, research on 1-[(2-methylfuran-3-yl)methyl]-3-(2,4,6-trimethylphenyl)urea is still in its early stages. Most of the studies have been conducted in vitro or in animal models. Further studies are required to determine the efficacy and safety of the compound in humans.
1-[(2-methylfuran-3-yl)methyl]-3-(2,4,6-trimethylphenyl)urea has potential applications in various fields of research and industry. In the pharmaceutical industry, the compound can be developed into new drugs for the treatment of infectious, inflammatory and oxidative stress-related diseases. The compound can also be used as a pesticide in the agricultural industry.
The limitations of 1-[(2-methylfuran-3-yl)methyl]-3-(2,4,6-trimethylphenyl)urea include the limited availability of the compound and the need for further studies to determine its safety and efficacy in humans.
for research on 1-[(2-methylfuran-3-yl)methyl]-3-(2,4,6-trimethylphenyl)urea include the development of more efficient and cost-effective synthesis methods. Studies are also required to determine the mechanism of action of the compound and its potential in the treatment of various diseases. The compound's potential in various industrial applications such as pesticide development and environmental remediation also requires further research.
In conclusion, 1-[(2-methylfuran-3-yl)methyl]-3-(2,4,6-trimethylphenyl)urea is a novel compound which exhibits diverse biological activities including antifungal, antibacterial, and antitumor properties. The compound also exhibits anti-inflammatory and antioxidant properties. The potential applications of the compound in various fields of research and industry make it a promising compound for further study. However, further studies are required to determine the safety and efficacy of the compound in humans.
XLogP3
3
Hydrogen Bond Acceptor Count
2
Hydrogen Bond Donor Count
2
Exact Mass
272.152477885 g/mol
Monoisotopic Mass
272.152477885 g/mol
Heavy Atom Count
20
Dates
Last modified: 01-05-2024
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